Cas no 2228749-88-8 (3-amino-1-2-(dimethylamino)-4-fluorophenylpropan-1-ol)

• Product Name: 3-amino-1-2-(dimethylamino)-4-fluorophenylpropan-1-ol
• CAS No: 2228749-88-8
• MF: C₁₁H₁₇FN₂O
• MW: 212.263886213303
• CID: 5974535
• PubChem ID: 165610463
• Update Time: 2025-08-05

3-amino-1-2-(dimethylamino)-4-fluorophenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(dimethylamino)-4-fluorophenylpropan-1-ol
• EN300-1759260
• 3-amino-1-[2-(dimethylamino)-4-fluorophenyl]propan-1-ol
• 2228749-88-8

• Inchi： 1S/C11H17FN2O/c1-14(2)10-7-8(12)3-4-9(10)11(15)5-6-13/h3-4,7,11,15H,5-6,13H2,1-2H3
• InChI Key： GTZZAJYGCYVCAY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C(CCN)O

Computed Properties

• Exact Mass: 212.13249133g/mol
• Monoisotopic Mass: 212.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-1-2-(dimethylamino)-4-fluorophenylpropan-1-ol

Comprehensive Overview of 3-amino-1-2-(dimethylamino)-4-fluorophenylpropan-1-ol (CAS No. 2228749-88-8)

The compound 3-amino-1-2-(dimethylamino)-4-fluorophenylpropan-1-ol (CAS No. 2228749-88-8) is a fluorinated aromatic amine derivative with a unique structural framework. Its molecular formula and intricate functional groups make it a subject of interest in pharmaceutical research and organic synthesis. The presence of both amino and dimethylamino groups, along with a fluorophenyl moiety, contributes to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like 3-amino-1-2-(dimethylamino)-4-fluorophenylpropan-1-ol has surged due to their enhanced bioavailability and metabolic stability. This aligns with the growing trend in medicinal chemistry to develop fluorine-containing drugs, which account for nearly 30% of FDA-approved pharmaceuticals. The compound’s CAS No. 2228749-88-8 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Users often inquire about its synthetic routes, purity standards, and potential as a building block for more complex molecules.

From a synthetic perspective, 3-amino-1-2-(dimethylamino)-4-fluorophenylpropan-1-ol offers versatility. Its propan-1-ol backbone allows for further functionalization, making it valuable for peptide coupling or ligand design. Laboratories focusing on high-throughput screening (HTS) often include this compound in their libraries due to its balanced lipophilicity and hydrogen-bonding capacity. Additionally, its fluorophenyl group is a hotspot for interactions with biological targets, a feature leveraged in fragment-based drug discovery (FBDD).

Environmental and safety considerations are also critical when handling CAS No. 2228749-88-8. While not classified as hazardous, proper storage under inert conditions is recommended to preserve its stability. The compound’s spectral data (NMR, MS) and chromatographic profiles are widely documented, aiding in quality control. Researchers often seek analytical methods for its quantification, emphasizing the need for standardized protocols in industrial and academic settings.

The future of 3-amino-1-2-(dimethylamino)-4-fluorophenylpropan-1-ol lies in its adaptability. As AI-driven drug design gains traction, this compound’s structural features could be optimized for targeted therapies. Its long-tail keywords, such as "synthesis of fluorinated amines" or "applications of dimethylamino derivatives," reflect diverse user interests. By integrating computational modeling and green chemistry principles, scientists aim to reduce synthetic bottlenecks and enhance scalability.

In conclusion, CAS No. 2228749-88-8 represents a compelling case study in modern chemical innovation. Its multifaceted applications—from medicinal chemistry to material science—underscore its importance. As search trends evolve, this compound will likely remain a focal point for interdisciplinary research, bridging gaps between organic synthesis and biotechnology.